Cas no 1881590-61-9 (benzyl N-(3-bromo-4-cyanophenyl)carbamate)

• Product Name: benzyl N-(3-bromo-4-cyanophenyl)carbamate
• CAS No: 1881590-61-9
• MF: C₁₅H₁₁BrN₂O₂
• MW: 331.164042711258
• CID: 6016984
• PubChem ID: 130581188
• Update Time: 2025-05-21

benzyl N-(3-bromo-4-cyanophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(3-bromo-4-cyanophenyl)carbamate
• 1881590-61-9
• EN300-7273207

• Inchi： 1S/C15H11BrN2O2/c16-14-8-13(7-6-12(14)9-17)18-15(19)20-10-11-4-2-1-3-5-11/h1-8H,10H2,(H,18,19)
• InChI Key： SGTLBCPUOJSNQB-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(=C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 330.00039g/mol
• Monoisotopic Mass: 330.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 62.1Ų

Additional information on benzyl N-(3-bromo-4-cyanophenyl)carbamate

Benzyl N-(3-Bromo-4-Cyanophenyl)Carbamate: A Comprehensive Overview

Benzyl N-(3-bromo-4-cyanophenyl)carbamate, identified by the CAS number 1881590-61-9, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis. The molecule consists of a benzyl group attached to a carbamate functional group, which is further substituted with a bromine atom at the 3-position and a cyano group at the 4-position on the aromatic ring. These substituents confer distinct electronic and steric properties, making it an intriguing subject for both academic research and industrial applications.

Recent studies have highlighted the importance of carbamate derivatives in drug discovery and development. The presence of the bromine and cyano groups in this compound introduces additional functionality, which can be exploited for tuning its pharmacokinetic properties. For instance, bromine substitution is known to enhance lipophilicity, while the cyano group can act as a hydrogen bond acceptor, potentially improving bioavailability. These attributes make benzyl N-(3-bromo-4-cyanophenyl)carbamate a promising candidate for exploring new therapeutic agents.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution or coupling reactions. The use of palladium catalysts has been reported to facilitate the formation of the carbon-carbon bond between the benzyl group and the aromatic ring. Researchers have also explored alternative routes to optimize yield and purity, such as employing microwave-assisted synthesis or continuous flow reactors. These advancements underscore the growing interest in scalable and efficient methods for producing complex organic molecules like benzyl N-(3-bromo-4-cyanophenyl)carbamate.

The structural integrity of this compound is further enhanced by its ability to form stable intermediates during chemical transformations. For example, the carbamate group can act as a protecting group for amines, enabling precise control over reactivity in subsequent steps. This property has been leveraged in peptide synthesis, where controlled deprotection is critical for achieving desired sequence specificity. Moreover, the bromine and cyano substituents provide opportunities for further functionalization, such as Suzuki-Miyaura couplings or nucleophilic aromatic substitutions, thereby expanding its utility in synthetic chemistry.

From an environmental perspective, understanding the degradation pathways of benzyl N-(3-bromo-4-cyanophenyl)carbamate is essential for assessing its ecological impact. Studies have shown that under aerobic conditions, this compound undergoes oxidative cleavage of the benzyl group, leading to the formation of less complex intermediates. The presence of halogen atoms may influence biodegradation rates, though further research is required to establish definitive conclusions.

In conclusion, benzyl N-(3-bromo-4-cyanophenyl)carbamate stands out as a versatile building block in modern organic chemistry. Its unique combination of functional groups offers diverse opportunities for application across multiple disciplines. As research continues to uncover new synthetic strategies and biological activities associated with this compound, its role in advancing chemical science is expected to grow significantly.